2-[3-methoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C26H22N2O4S
• Molecular Weight: 458.5 g/mol
• IUPAC Name: (2Z)-2-[[3-methoxy-4-(3-phenoxypropoxy)phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C26H22N2O4S/c1-30-23-16-18(12-13-22(23)32-15-7-14-31-19-8-3-2-4-9-19)17-24-25(29)28-21-11-6-5-10-20(21)27-26(28)33-24/h2-6,8-13,16-17H,7,14-15H2,1H3/b24-17-
• InChI Key: STCUJPVWLQOLJP-ULJHMMPZSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2)OCCCOC5=CC=CC=C5
• SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)OCCCOC5=CC=CC=C5

Description

2-[3-methoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-[3-methoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Additionally, this compound has been shown to inhibit the expression of various pro-inflammatory cytokines and chemokines, thereby reducing inflammation.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit the growth of various microorganisms. Additionally, this compound has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-methoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments include its potent antimicrobial and antifungal activity, its ability to induce apoptosis in cancer cells, and its neuroprotective effects. However, limitations include its low solubility in water and the need for further studies to determine its toxicity and side effects.

Future Directions

There are several future directions for the research on 2-[3-methoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One potential direction is the development of new drugs for the treatment of infectious diseases, cancer, inflammation, and neurodegenerative disorders. Additionally, further studies are needed to determine the toxicity and side effects of this compound and to optimize its synthesis and formulation for clinical use. Finally, the potential use of this compound in nanotechnology and drug delivery systems should also be explored.
In conclusion, this compound is a promising compound that has been extensively studied for its potential applications in various fields of scientific research. Its potent antimicrobial and antifungal activity, ability to induce apoptosis in cancer cells, and neuroprotective effects make it a potential candidate for the development of new drugs for the treatment of various diseases. However, further studies are needed to determine its toxicity and side effects and to optimize its synthesis and formulation for clinical use.

Synthesis Methods

The synthesis of 2-[3-methoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been carried out using different methods, including the reaction of 2-aminobenzimidazole with 2-thiophenecarboxaldehyde in the presence of potassium carbonate and 3-phenoxypropyl bromide. Another method involves the reaction of 2-aminobenzimidazole with 2-thiophenecarboxaldehyde and 3-phenoxypropyl bromide in the presence of potassium carbonate and acetic acid.

Scientific Research Applications

2-[3-methoxy-4-(3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant antimicrobial and antifungal activity, making it a potential candidate for the development of new drugs to combat infectious diseases. Additionally, this compound has shown promising results in the treatment of cancer, inflammation, and neurodegenerative disorders.